Cas no 820238-29-7 (Isoquinoline, 5-bromo-8-propoxy-)

• Product Name: Isoquinoline, 5-bromo-8-propoxy-
• CAS No: 820238-29-7
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 700566
• PubChem ID: 69447064
• Update Time: 2025-04-19

Isoquinoline, 5-bromo-8-propoxy- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 5-bromo-8-propoxy-
• 5-bromo-8-propoxyisoquinoline
• SCHEMBL5451715
• 820238-29-7
• DTXSID10740546

• Inchi： 1S/C12H12BrNO/c1-2-7-15-12-4-3-11(13)9-5-6-14-8-10(9)12/h3-6,8H,2,7H2,1H3
• InChI Key： NYWLDJUGFSYQQP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C2C=NC=CC2=1)OCCC

Computed Properties

• Exact Mass: 265.01023g/mol
• Monoisotopic Mass: 265.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1Ų